![molecular formula C24H28N2O3 B5540068 2-benzyl-8-(2-phenoxypropanoyl)-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5540068.png)
2-benzyl-8-(2-phenoxypropanoyl)-2,8-diazaspiro[4.5]decan-3-one
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Description
2-benzyl-8-(2-phenoxypropanoyl)-2,8-diazaspiro[4.5]decan-3-one is a spirocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has a unique structure that makes it an interesting target for further investigation.
Scientific Research Applications
Antihypertensive Activity
- A series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, including similar compounds, was synthesized and evaluated for antihypertensive effects in spontaneous hypertensive rats. Compounds with certain substitutions showed potential as mixed alpha- and beta-adrenergic receptor blockers, indicating their utility in lowering blood pressure (Caroon et al., 1981).
Anti-coronavirus Activity
- A series of 1-thia-4-azaspiro[4.5]decan-3-ones exhibited inhibitory effects against human coronavirus 229E replication, suggesting the structural framework's relevance for antiviral drug development. The most active compound demonstrated an EC50 value comparable to known coronavirus inhibitors (Apaydın et al., 2019).
Catalytic Synthesis
- Innovative synthesis methods have been developed for 2-azaspiro[4.5]decan-3-ones, demonstrating the efficient creation of these compounds without hazardous diazo compounds as carbene sources. Such methodologies facilitate the synthesis of potentially biologically active spirocyclic compounds, further expanding their application in drug development (Ito et al., 2018).
Anxiolytic Activity Potential
- Derivatives of 7,8-benzo-1,3-diazaspiro[4.5]decane-2,4-dione, with structural similarities, have been synthesized and identified for their potential anxiolytic activity. Initial receptor binding assays suggest these compounds could contribute to the development of new anxiolytic medications (Kossakowski et al., 1998).
properties
IUPAC Name |
2-benzyl-8-(2-phenoxypropanoyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O3/c1-19(29-21-10-6-3-7-11-21)23(28)25-14-12-24(13-15-25)16-22(27)26(18-24)17-20-8-4-2-5-9-20/h2-11,19H,12-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHLSDZSIYFUUJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC2(CC1)CC(=O)N(C2)CC3=CC=CC=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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